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Compound of Interest

Compound Name: Sulfaquinoxaline

Cat. No.: B1682707

1.0 Introduction

Sulfaquinoxaline is a sulfonamide antibiotic with a broad spectrum of activity, primarily used in
veterinary medicine for the treatment and control of coccidiosis in poultry.[1] It is also effective
against other bacterial infections, including fowl cholera caused by Pasteurella multocida and
fowl typhoid caused by Salmonella gallinarum.[2][3] Administration via drinking water is a
common and effective method for medicating entire flocks. However, accurate dosage
calculation is critical to ensure therapeutic efficacy while minimizing the risk of toxicity.[2][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the principles and protocols for calculating and administering
sulfaquinoxaline in poultry drinking water.

2.0 Principle of Action

Sulfaquinoxaline, like other sulfonamides, acts as a competitive antagonist of para-
aminobenzoic acid (PABA), a precursor required by bacteria and coccidia for the synthesis of
dihydrofolic acid. This inhibition disrupts the folic acid pathway, which is essential for nucleic
acid synthesis and cell growth, thereby exerting a bacteriostatic and coccidiostatic effect.

3.0 Data Presentation

The following tables summarize key quantitative data for the use of sulfaquinoxaline in
poultry.
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Table 1: Physicochemical Properties of Sulfaquinoxaline

Property Value Source(s)
Molecular Formula C14H12N402S [5]
Molar Mass 300.366 g/mol [6]

Slightly soluble (base form);
Solubility (Water) Sodium salt is very soluble in [51[6]

water.

Stable under normal storage
Stability conditions; prepare medicated [51[7]
water daily.

Table 2: Recommended Dosage Regimens for Sulfaquinoxaline in Poultry Drinking Water
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Dosage
. . Concentration /
Species Disease . . Source(s)
Administration

Schedule

Intermittent Treatment
(Powder): 3 g
powder/L water for 3

days, then plain water

Coccidiosis (E. for 3 days, followed by
) tenella, E. necatrix, E. 1 g/L for 2 more days.
Chickens ) ] [11317]
acervulina, E. [1] Intermittent
maxima, E. brunetti) Treatment (Liquid):

0.04% solution for 2-3
days, skip 3 days,
then 0.025% solution
for 2 more days.[3][7]

3 g powder/L water for
Acute Fowl Cholera & 5 consecutive days.[1]
Fowl Typhoid 0.04% solution for 2-3
days.[3][7]

[11E31[7]

Intermittent
Treatment: 0.025%

S solution for 2 days,
Coccidiosis (E. ] )
o skip 3 days, give for 2
Turkeys meleagrimitis, E. ) [31[7]
) days, skip 3 days, and
adenoeides) )
give for 2 more days.

Repeat if necessary.

[317]

Acute Fowl Cholera & 0.04% solution for 2-3

: [31[7]
Fowl Typhoid days.[3][7]

Note: Dosages may vary based on the specific product formulation. Always consult the product
label.
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Table 3: Withdrawal Periods and Precautions for Sulfaquinoxaline in Poultry

Parameter

Guideline

Source(s)

Meat Withdrawal

10 days.[1]

Egg Withdrawal

Should not be used in birds
producing eggs for human
consumption.[1][8] A
withdrawal period exceeding 7
days is necessary to reduce

drug residues in eggs to 0.1

p.p.m.[9]

[1181e]

Toxicity

Prolonged administration at
high doses may cause
depressed feed intake,
deposition of crystals in the
kidneys, and interference with
blood clotting due to vitamin K
antagonism.[1][2] Levels
higher than 0.025% in water

for more than 24-36 hours may

reduce growth rate.[7]

[11(21[7]

Contraindications

Do not mix or administer in

galvanized containers.[7]

Experimental Protocols

Protocol 1: Calculation of Stock Solution for Water Medication

Objective: To prepare a concentrated stock solution of sulfaquinoxaline for administration

through a water proportioner system.

Materials:

o Sulfaquinoxaline product (water-soluble powder or liquid concentrate)
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Personal Protective Equipment (PPE): gloves, safety glasses

Calibrated scale or measuring cylinder

Clean container for stock solution (not galvanized)

Water source (clean, potable water)
Methodology:

o Determine Total Daily Water Consumption: Estimate the total daily water intake of the flock.
This can be based on historical data, flock age, weight, and ambient temperature.

o Example: 5,000 birds, each consuming an average of 200 mL/day = 1,000 Liters of water
per day.

o Determine Required Final Concentration: Based on the target disease and regulatory
guidelines (see Table 2), select the desired final concentration of sulfaquinoxaline in the
drinking water.

o Example: For coccidiosis treatment in chickens, a target concentration is 0.04%.
o Calculate Total Active Ingredient Needed:

o Formula: Total Water (L) x Target Concentration (g/L) = Total Active Ingredient (g)

o Example: 1,000 L x 0.4 g/L (for 0.04%) = 400 g of active sulfaquinoxaline.

e Calculate Amount of Product to Use: Account for the concentration of the commercial
product.

o Formula: Total Active Ingredient Needed (g) / Product Concentration (%) = Total Product
Needed (g or mL)

o Example (using a 31.92% liquid concentrate): 400 g / 0.3192 = 1253 g (or approx. 1253
mL) of product.
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o Prepare Stock Solution: a. Determine the proportioner setting (e.g., 1:128, meaning 1 oz of
stock solution is mixed with 128 oz of water). b. Calculate the volume of stock solution
needed. The amount of product calculated in Step 4 will be mixed into a volume of water
compatible with the proportioner's intake rate for a 24-hour period. c. Add the calculated
amount of sulfaquinoxaline product to a clean container. d. Add water to reach the final
stock solution volume and mix thoroughly until completely dissolved.

o Administer Medicated Water: Connect the stock solution to the water proportioner system.
Ensure the system is functioning correctly and delivering the medicated water to all drinkers.

Prepare fresh medicated water daily.[7]
Protocol 2: Efficacy and Safety Monitoring

Objective: To monitor the flock for therapeutic efficacy and signs of adverse reactions during

sulfaquinoxaline treatment.
Methodology:
o Baseline Data Collection: Before initiating treatment, record key parameters:
o Mortality and morbidity rates.
o Clinical signs (e.g., bloody droppings, lethargy, ruffled feathers).
o Feed and water consumption.
e Daily Monitoring During Treatment:
o Continue to record the parameters listed in Step 1.

o Observe the flock for any signs of sulfaquinoxaline toxicity, such as a significant drop in

feed/water intake or hemorrhagic signs.[1][2]
o Check water medicators and drinker lines to ensure consistent delivery of the drug.
e Post-Treatment Evaluation:

o Continue monitoring for several days after the treatment course is complete.
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o Evaluate the success of the treatment by comparing pre- and post-treatment data. A
successful treatment should result in a significant reduction in mortality, morbidity, and
clinical signs.

o If a prescribed intermittent treatment schedule is used (e.qg., treat for 2 days, skip 3),
monitor closely during the "skip" periods for any resurgence of the disease.[3]

o Residue Depletion Analysis (for Drug Development):

o Sample Collection: At specified time points following withdrawal of the medication, collect
tissue samples (muscle, liver, kidney) and eggs.[9]

o Analytical Method: Utilize a validated analytical method, such as UPLC-MS/MS, to
quantify sulfaquinoxaline residues in the collected samples.[10]

o Data Analysis: Plot the residue concentration over time to determine the depletion curve
and confirm the appropriate withdrawal period for regulatory compliance. Residue
depletion is often most rapid between 0 and 3 days after withdrawal.[9]

Visualizations
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Step 1: Input Parameters

Identify Disease
(e.g., Coccidiosis, Fowl Cholera)
Estimate Daily
‘Water Consumption (L)

Flock Data
- Number of Birds
- Average Weight
-Age

Step 2: Calculation

Select Dosage Regimen
(from Product Label / Table 2)

- Target Concentration (% or g/L)

- Duration

Calculate Total Active
Ingredient (AI) Needed
(Water Consumption x Target Conc.)

Select Product Formulation
(e.g., 31.92% Liquid)

Calculate Total Product
Volume/Weight Needed
(Total AI/ Product Conc.)

Step 3: Preparatioi,’&Administratjon

Prepare Stock Solution
(for Proportioner)

Administer Medicated Water
(Prepare Fresh Daily)
Monitor Flock
(Efficacy & Safety)
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Workflow for Sulfaquinoxaline Dosage Calculation.

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://www.benchchem.com/product/b1682707?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagnosis Confirmed

Primary Disease?

Coccidia Bacteria
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Decision Tree for Sulfaquinoxaline Treatment Regimen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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